Cas no 6226-82-0 (2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[[4-(phenylazo)-1-naphthalenyl]azo]-, disodium salt)

• Product Name: 2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[[4-(phenylazo)-1-naphthalenyl]azo]-, disodium salt
• CAS No: 6226-82-0
• MF: C₂₆H₁₆N₄Na₂O₇S₂
• MW: 606.537384986877
• CID: 451726
• Update Time: 2024-01-29

2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[[4-(phenylazo)-1-naphthalenyl]azo]-, disodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,3-hydroxy-4-[[4-(phenylazo)-1-naphthalenyl]azo]-, disodium salt
• 3-Hydroxy-4-[[4-(phenylazo)-1-naphthalenyl]azo]naphthalene-2,7-disulfonic acid disodium salt
• C.I.27220
• Naphthylamine Black RF

• Inchi： 1S/C26H18N4O7S2.2Na/c31-26-24(39(35,36)37)15-16-14-18(38(32,33)34)10-11-19(16)25(26)30-29-23-13-12-22(20-8-4-5-9-21(20)23)28-27-17-6-2-1-3-7-17;;/h1-15,31H,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b28-27+,30-29+;;
• InChI Key： JJNRESWLDZRLFY-YWPANXNFSA-L
• SMILES： [Na+].[Na+].C1=C2C(C=CC(S([O-])(=O)=O)=C2)=C(/N=N/C2=C3C(C=CC=C3)=C(/N=N/C3=CC=CC=C3)C=C2)C(O)=C1S([O-])(=O)=O